Cas no 89630-92-2 (2-Pentenoic acid, 5-(acetyloxy)-4,4-dimethoxy-, methyl ester, (Z)-)

• Product Name: 2-Pentenoic acid, 5-(acetyloxy)-4,4-dimethoxy-, methyl ester, (Z)-
• CAS No: 89630-92-2
• MF: C₁₀H₁₆O₆
• MW: 232.230443954468
• CID: 594082
• PubChem ID: 71325280
• Update Time: 2025-04-19

2-Pentenoic acid, 5-(acetyloxy)-4,4-dimethoxy-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 5-(acetyloxy)-4,4-dimethoxy-, methyl ester, (Z)-
• methyl 5-acetyloxy-4,4-dimethoxypent-2-enoate
• 89630-92-2
• Methyl 5-(acetyloxy)-4,4-dimethoxypent-2-enoate
• DTXSID30754645

• Inchi： 1S/C10H16O6/c1-8(11)16-7-10(14-3,15-4)6-5-9(12)13-2/h5-6H,7H2,1-4H3
• InChI Key： DUNNMKZPGVNJMU-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC(=O)OC)(COC(C)=O)OC

Computed Properties

• Exact Mass: 232.09468823g/mol
• Monoisotopic Mass: 232.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 71.1Ų